Cas no 149771-12-0 (Ethyl 2-(methylsulfanyl)-4-(trifluoromethyl)pyrimidine-5-carboxylate)
149771-12-0 structure
Product Name:Ethyl 2-(methylsulfanyl)-4-(trifluoromethyl)pyrimidine-5-carboxylate
CAS No:149771-12-0
MF:C9H9F3N2O2S
MW:266.240171194077
CID:1322378
PubChem ID:10468091
Update Time:2025-04-20
Ethyl 2-(methylsulfanyl)-4-(trifluoromethyl)pyrimidine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(methylsulfanyl)-4-(trifluoromethyl)pyrimidine-5-carboxylate
- ETHYL 4-(TRIFLUOROMETHYL)-2-(METHYLTHIO)PYRIMIDINE-5-CARBOXYLATE
- ethyl 4-trifluoromethyl-2-methylthio-5-pyrimidinecarboxylate
- BUTTPARK 17916-28
- BUTTPARK 179\16-28
- C9H9F3N2O2S
- UGTPXLQYOPJVTK-UHFFFAOYSA-N
- CS-0079030
- 2-methylthio-4-trifluoromethylpyrimidine-5-carboxylic acid ethyl ester
- Ethyl 2-(methylthio)-4-(trifluoromethyl)pyrimidine-5-carboxylate
- J-520647
- AKOS023116402
- ETHYL2-(METHYLTHIO)-4-(TRIFLUOROMETHYL)PYRIMIDINE-5-CARBOXYLATE
- 149771-12-0
- Ethyl 2-methylthio-4-(trifluoromethyl)pyrimidine-5-carboxylate
- SCHEMBL26333855
- Ethyl 2-methylsulfanyl-4-(trifluoromethyl)pyrimidine-5-carboxylate
-
- Inchi: 1S/C9H9F3N2O2S/c1-3-16-7(15)5-4-13-8(17-2)14-6(5)9(10,11)12/h4H,3H2,1-2H3
- InChI Key: UGTPXLQYOPJVTK-UHFFFAOYSA-N
- SMILES: S(C)C1=NC=C(C(=O)OCC)C(C(F)(F)F)=N1
Computed Properties
- Exact Mass: 266.03400
- Monoisotopic Mass: 266.03368319g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 77.4Ų
Experimental Properties
- PSA: 77.38000
- LogP: 2.39400
Ethyl 2-(methylsulfanyl)-4-(trifluoromethyl)pyrimidine-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM337308-1g |
Ethyl 2-(methylthio)-4-(trifluoromethyl)pyrimidine-5-carboxylate |
149771-12-0 | 95%+ | 1g |
$164 | 2023-02-02 |
Ethyl 2-(methylsulfanyl)-4-(trifluoromethyl)pyrimidine-5-carboxylate Related Literature
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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